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Compound of Interest

Compound Name: Direct blue 67

cat. No.: B1217340

In-Depth Technical Guide: Direct Blue 67

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Direct Blue 67, a synthetic diazo dye. The information is curated for professionals
in research and development.

Core Molecular and Physical Data

Direct Blue 67 is a disazo direct dye used primarily in the textile, paper, and leather industries.
Its chemical structure and properties are summarized below.
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Property Value

Molecular Formula Cs4H24NsNasz012S3
Molecular Weight 859.75 g/mol

CAS Number 3354-97-0
Chemical Class Disazo Dye

C.l. Direct Blue 67, C.I. 27925, Direct Supra

Synonyms ) ]

Light Fast Blue 3R, Direct Fast Blue 3RL
Physical Appearance Bluish-red to black powder

Soluble in water (purple solution), soluble in
Solubility ethanol (blue solution), insoluble in other

organic solvents.[1]

Synthesis Pathway

The manufacturing of Direct Blue 67 involves a multi-step diazotization and coupling process.
A general outline of the synthesis is described, though detailed industrial protocols are
proprietary. The process begins with the diazotization of 4-Amino-5-
(phenylsulfonyloxy)naphthalene-2,7-disulfonic acid, which is then coupled with 2-Amino-4-
methylanisole. This intermediate product undergoes another diazotization and is subsequently
coupled with 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid under alkaline conditions.
A final hydrolysis step yields the Direct Blue 67 dye.[1] An alternative synthesis route starts
with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid.[1]
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Step 1: First Diazotization & Coupling

4-Amino-5-(phenylsulfonyloxy)
naphthalene-2,7-disulfonic acid

Diazotization 1 2-Amino-4-methylanisole

Cduples with

Coupling 1

Intermediate Product

Product from Step 1

Step 2: Second Diazotization & Coupling

Diazotization 2

Couples with

4-Hydroxy-7-(phenylamino)
naphthalene-2-sulfonic acid

Coupling 2

Final Product (Pre-hydrolysis)

Direct Blue 67

Click to download full resolution via product page

Conceptual Synthesis Workflow for Direct Blue 67.
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Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of Direct Blue 67 are not
readily available in public literature, likely due to their proprietary nature. Similarly, while direct
dyes are used in biological staining, specific standardized protocols for Direct Blue 67 in this
application are not well-documented in scientific databases. General protocols for direct dye
staining often involve preparing an aqueous solution of the dye and immersing the substrate,
sometimes with the addition of salts to improve dye uptake. For any specific research
application, optimization of staining conditions would be required.

Biological Activity and Signaling Pathways

There is no scientific evidence to suggest that Direct Blue 67 has a specific biological activity
or interacts with cellular signaling pathways in a manner relevant to drug development. Its
primary function is as a colorant.

Toxicological Information

A significant consideration for researchers working with Direct Blue 67 and related azo dyes is
their potential toxicity. Studies on structurally similar direct dyes, such as Direct Blue 6, have
indicated that they can be metabolized in vivo to release benzidine, a known carcinogen. This
metabolic cleavage of the azo bond can lead to the formation of harmful aromatic amines.

Toxicological studies have shown that some benzidine-based direct dyes are carcinogenic in
animal models, inducing hepatocellular carcinomas.[2][3] Therefore, handling of Direct Blue 67
should be conducted with appropriate safety precautions, including the use of personal
protective equipment to avoid inhalation and skin contact.
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Toxicological Concern Pathway for Benzidine-based Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Direct Blue 67 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217340#direct-blue-67-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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